Cas no 38224-37-2 (6-bromo-2-(4-bromophenyl)imidazo1,2-apyridine)

• Product Name: 6-bromo-2-(4-bromophenyl)imidazo1,2-apyridine
• CAS No: 38224-37-2
• MF: C₁₃H₈Br₂N₂
• MW: 352.024021148682
• CID: 1488530
• PubChem ID: 631751
• Update Time: 2025-04-21

6-bromo-2-(4-bromophenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine
• 6-bromo-2-(4-bromophenyl)-Imidazo[1,2-a]pyridine
• Oprea1_617090
• 38224-37-2
• KXCNGMOTWFMXAV-UHFFFAOYSA-N
• SCHEMBL7605200
• AKOS000597166
• DA-36513
• 6-Bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine #
• Oprea1_701750
• F1018-0514
• Imidazo[1,2-a]pyridine, 6-bromo-2-(4-bromophenyl)-
• 6-Bromo-2-(4-bromophenyl)H-imidazo[1,2-a]pyridine
• STL231690
• 6-bromo-2-(4-bromophenyl)imidazo1,2-apyridine

• Inchi： 1S/C13H8Br2N2/c14-10-3-1-9(2-4-10)12-8-17-7-11(15)5-6-13(17)16-12/h1-8H
• InChI Key： KXCNGMOTWFMXAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC(=CC=3)Br)=CN2C=1

Computed Properties

• Exact Mass: 351.90337g/mol
• Monoisotopic Mass: 349.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles